Cas no 953197-37-0 (2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate)
2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate Chemical and Physical Properties
Names and Identifiers
-
- [2-(dimethylamino)-1,3-benzothiazol-6-yl] 2-phenoxyacetate
- 2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate
-
- Inchi: 1S/C17H16N2O3S/c1-19(2)17-18-14-9-8-13(10-15(14)23-17)22-16(20)11-21-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3
- InChI Key: KIKFGDYLXGZVJR-UHFFFAOYSA-N
- SMILES: C(OC1C=C2SC(N(C)C)=NC2=CC=1)(=O)COC1=CC=CC=C1
2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2607-0425-2μmol |
2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate |
953197-37-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2607-0425-5μmol |
2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate |
953197-37-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2607-0425-10μmol |
2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate |
953197-37-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2607-0425-20μmol |
2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate |
953197-37-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2607-0425-1mg |
2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate |
953197-37-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2607-0425-2mg |
2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate |
953197-37-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2607-0425-3mg |
2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate |
953197-37-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2607-0425-4mg |
2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate |
953197-37-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2607-0425-5mg |
2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate |
953197-37-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2607-0425-10mg |
2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate |
953197-37-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate
Introduction to 2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate (CAS No. 953197-37-0)
2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate, identified by its Chemical Abstracts Service (CAS) number 953197-37-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a benzothiazole core appended with an N,N-dimethylamino group and a phenoxyacetate moiety, has garnered attention due to its structural complexity and potential biological activities. The benzothiazole scaffold is well-documented for its role in medicinal chemistry, often serving as a privileged structure in drug discovery programs due to its ability to interact with biological targets such as enzymes and receptors. The presence of the dimethylamino substituent enhances the compound's lipophilicity and potential for cell membrane permeability, while the phenoxyacetate group introduces a polar moiety that may influence solubility and metabolic stability.
The synthesis of 2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate involves multi-step organic transformations that require precise control over reaction conditions. The benzothiazole ring can be constructed via cyclization reactions of appropriate precursors, such as thioamides or sulfinic acids, under acidic or basic catalysis. Subsequent functionalization at the 6-position with the dimethylamino group typically employs reagents like dimethylamine or its salts in the presence of coupling agents. The introduction of the phenoxyacetate side chain often involves esterification or amidation reactions, where phenol derivatives react with acetic anhydride or carboxylic acids in the presence of dehydrating agents. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig couplings), may also be employed to achieve regioselective modifications of the benzothiazole core.
In recent years, 2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate has been explored for its pharmacological potential in several therapeutic areas. The benzothiazole moiety is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, while the dimethylamino group can modulate receptor binding affinity. Preliminary in vitro studies have suggested that this compound may interfere with key biological pathways involved in tumor progression by inhibiting specific kinases or modulating transcription factor activity. Additionally, the phenoxyacetate group may contribute to improved pharmacokinetic profiles by enhancing binding to plasma proteins or prolonging circulation time. These findings align with broader trends in medicinal chemistry where hybrid molecules combining multiple pharmacophores are designed to achieve synergistic effects.
The structural features of 2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate make it an attractive candidate for further investigation in drug development pipelines. Computational modeling studies have been utilized to predict binding interactions between this compound and target proteins, providing insights into its mechanism of action. Molecular dynamics simulations have revealed that the compound can adopt multiple conformations depending on its environment, which may explain its versatility in biological assays. Furthermore, virtual screening approaches have identified analogs of this molecule with enhanced potency or selectivity, suggesting avenues for structure-based drug design.
From a regulatory perspective, 2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate must undergo rigorous testing to evaluate its safety and efficacy before consideration for clinical use. Preclinical studies involving cell culture and animal models are essential to assess toxicity profiles, pharmacokinetic behavior, and potential side effects. These studies provide critical data for regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) when reviewing applications for new drug candidates. If successful in preclinical trials, this compound may progress to Phase I clinical trials in humans to evaluate its safety and preliminary therapeutic effects.
The chemical diversity inherent in compounds like 2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate underscores the importance of innovative synthetic methodologies in modern drug discovery. Advances in flow chemistry and continuous manufacturing have enabled more efficient production scales while maintaining high purity standards. Additionally, green chemistry principles are being increasingly applied to reduce waste and energy consumption during synthesis. Such innovations not only improve cost-effectiveness but also align with global sustainability goals by minimizing environmental impact.
Future research directions for 2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate may include exploring its role as a lead compound for next-generation therapeutics or as a building block for larger molecular assemblies. Collaborative efforts between academic researchers and industry scientists could accelerate translation from benchside discoveries to market-ready products. Moreover, interdisciplinary approaches combining chemistry with bioinformatics and artificial intelligence may uncover novel applications that were previously unconsidered.
In conclusion,2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate (CAS No. 953197-37-0) represents a promising entity in pharmaceutical research due to its unique structural attributes and potential biological functions. Its synthesis challenges highlight the ingenuity required in modern organic chemistry while its pharmacological relevance underscores why such compounds continue to be prioritized for further investigation.
953197-37-0 (2-(dimethylamino)-1,3-benzothiazol-6-yl 2-phenoxyacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)